molecular formula C14H19B B15483867 9-Borabicyclo(3.3.1)nonane, 9-phenyl- CAS No. 23418-91-9

9-Borabicyclo(3.3.1)nonane, 9-phenyl-

Cat. No.: B15483867
CAS No.: 23418-91-9
M. Wt: 198.11 g/mol
InChI Key: KQKLXJRTISVRJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9-Borabicyclo[3.3.1]nonane, 9-phenyl- (C₁₄H₁₉B, MW 198.112, CAS 23418-91-9) is a boracyclic compound featuring a bicyclo[3.3.1]nonane framework with a phenyl substituent at the boron center. Its structure imparts unique steric and electronic properties, distinguishing it from other 9-BBN derivatives. The phenyl group enhances steric bulk and introduces π-electron effects, influencing reactivity in hydroboration, catalytic applications, and cross-coupling reactions. Ionization energy data (9.16 eV, vertical value) derived from photoelectron spectroscopy highlights its electronic profile .

Properties

CAS No.

23418-91-9

Molecular Formula

C14H19B

Molecular Weight

198.11 g/mol

IUPAC Name

9-phenyl-9-borabicyclo[3.3.1]nonane

InChI

InChI=1S/C14H19B/c1-2-6-12(7-3-1)15-13-8-4-9-14(15)11-5-10-13/h1-3,6-7,13-14H,4-5,8-11H2

InChI Key

KQKLXJRTISVRJB-UHFFFAOYSA-N

Canonical SMILES

B1(C2CCCC1CCC2)C3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

9-Borabicyclo[3.3.1]nonane (9-BBN)

Structure: The parent compound (C₈H₁₅B, MW 122.02) lacks substituents at boron, existing as a dimer [(9-BBN)₂] . Reactivity: Renowned for regioselective anti-Markovnikov hydroboration due to steric and electronic effects . Kinetic studies reveal second-order kinetics in alkene hydroboration, with steric bulk favoring selectivity . Applications: Widely used in polymer hydroxylation (anti-Markovnikov addition) and catalytic CO₂ reduction .

9-Chloro-9-Borabicyclo[3.3.1]nonane

Structure: Substitution of phenyl with chlorine (C₈H₁₄BCl, MW 156.46) introduces electronegativity, altering boron’s Lewis acidity .
Reactivity: The Cl substituent enhances electrophilicity, facilitating protodeborylation with acetic acid to form cyclooctyl derivatives . Contrasts with phenyl-9-BBN, where steric hindrance may slow such reactions.

9,9'-(1,4-Butanediyl)bis-9-BBN

Structure: Dimeric form linked by a butylene bridge (C₂₀H₃₆B₂, MW 298.12) . Lacks the electronic modulation of aryl substituents.

10-R-9-Borabicyclo[3.3.2]decane

Structure: Expanded bicyclo[3.3.2] framework increases ring size, altering steric accessibility .
Reactivity: Exhibits thermodynamic control in allene hydroboration, unlike 9-BBN’s kinetic preference. The phenyl-9-BBN’s rigid structure may similarly bias reaction pathways but with distinct steric constraints.

Other Derivatives

  • 9-Cyclohexyl-9-BBN: Alkyl substituents reduce Lewis acidity compared to aryl groups, affecting catalytic activity in hydroboration .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Molecular Formula Molecular Weight Substituent Key Feature Reference
9-Phenyl-9-BBN C₁₄H₁₉B 198.112 Phenyl High steric bulk, π-electron effects
9-BBN dimer C₁₆H₃₀B₂ 244.04 None Regioselective hydroboration
9-Chloro-9-BBN C₈H₁₄BCl 156.46 Chlorine Enhanced electrophilicity
9,9'-(Butanediyl)bis-9-BBN C₂₀H₃₆B₂ 298.12 Butylene Dimeric stability

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.